Cas no 574729-26-3 (tert-butyl 3,5-diamino-1H-indazole-1-carboxylate)

tert-butyl 3,5-diamino-1H-indazole-1-carboxylate structure
574729-26-3 structure
Product name:tert-butyl 3,5-diamino-1H-indazole-1-carboxylate
CAS No:574729-26-3
MF:C12H16N4O2
MW:248.281042098999
CID:2110465
PubChem ID:23571038

tert-butyl 3,5-diamino-1H-indazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 3,5-diamino-1H-indazole-1-carboxylate
    • 1,1-Dimethylethyl 3,5-diamino-1H-indazole-1-carboxylate
    • DTXSID301204006
    • 3,5-Diamino-indazole-1-carboxylic acid tert-butyl ester
    • tert-butyl 3,5-diaminoindazole-1-carboxylate
    • SCHEMBL660243
    • DA-04740
    • MSBJERVOPNHGAT-UHFFFAOYSA-N
    • 574729-26-3
    • 3,5-diamino-indazole-1-carboxylic acid tert-butylester
    • Inchi: InChI=1S/C12H16N4O2/c1-12(2,3)18-11(17)16-9-5-4-7(13)6-8(9)10(14)15-16/h4-6H,13H2,1-3H3,(H2,14,15)
    • InChI Key: MSBJERVOPNHGAT-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 248.12732577Da
  • Monoisotopic Mass: 248.12732577Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 96.2Ų
  • XLogP3: 1.8

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